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Compound of Interest

Compound Name: (R)-Diethyl 2-hydroxysuccinate

Cat. No.: B122862 Get Quote

Introduction

(R)-Diethyl 2-hydroxysuccinate, also known as (R)-diethyl malate, is a valuable and versatile

chiral building block in organic synthesis. Its stereodefined hydroxyl and ester functionalities

make it an important precursor for the synthesis of a variety of complex, optically active

molecules, particularly pharmaceutical intermediates. The presence of a chiral center allows for

the creation of specific stereoisomers of drug molecules, which is often crucial for their

pharmacological activity and safety profile. This document outlines the application of (R)-
Diethyl 2-hydroxysuccinate in the synthesis of pharmaceutical intermediates, with a focus on

its potential role in the preparation of Angiotensin-Converting Enzyme (ACE) inhibitors.

Therapeutic Context: The Renin-Angiotensin-Aldosterone System (RAAS)

ACE inhibitors are a class of drugs used to treat hypertension and heart failure. They act on the

Renin-Angiotensin-Aldosterone System (RAAS), a critical hormonal cascade that regulates

blood pressure and fluid balance. By inhibiting ACE, these drugs prevent the conversion of

angiotensin I to angiotensin II, a potent vasoconstrictor. This leads to vasodilation, reduced

aldosterone secretion, and a decrease in blood pressure. The stereochemistry of ACE

inhibitors is vital for their potent and selective binding to the enzyme's active site. Chiral

precursors, such as derivatives of (R)-Diethyl 2-hydroxysuccinate, are therefore essential for

their efficient synthesis.
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Figure 1: The Renin-Angiotensin-Aldosterone System and the mechanism of ACE inhibitors.

Application in Synthesis: Diastereoselective
Alkylation
A key synthetic transformation of (R)-Diethyl 2-hydroxysuccinate is the diastereoselective

alkylation of its α-carbon (C3). By forming a dianion (an alkoxide enolate), the molecule can act

as a nucleophile, reacting with various electrophiles to introduce new substituents. This

reaction is highly valuable as it allows for the creation of a new stereocenter with a high degree

of control, dictated by the existing stereocenter at C2. While direct synthesis examples for

specific commercial drugs from (R)-Diethyl 2-hydroxysuccinate are not extensively

documented in readily available literature, the following protocol for its enantiomer, (S)-diethyl

malate, illustrates the methodology's power and applicability. This reaction provides access to

α-branched β-hydroxy esters, which are key structural motifs in many biologically active

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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